Cas no 54718-72-8 (Benzenamine, 2,4-dinitro-N,N-dipropyl-)

Benzenamine, 2,4-dinitro-N,N-dipropyl- structure
54718-72-8 structure
Product Name:Benzenamine, 2,4-dinitro-N,N-dipropyl-
CAS No:54718-72-8
MF:C12H17N3O4
MW:267.281082868576
CID:353859
PubChem ID:15758070
Update Time:2025-04-19

Benzenamine, 2,4-dinitro-N,N-dipropyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2,4-dinitro-N,N-dipropyl-
    • 2,4-dinitro-N,N-dipropylaniline
    • Q63398300
    • N,N-Dipropyl-2,4-dinitrobenzenamine
    • Z1192068171
    • N,N-dipropyl-2,4-dinitroaniline
    • OFXCRXLTJJLOIB-UHFFFAOYSA-N
    • 54718-72-8
    • DTXSID60578038
    • (2,4-Dinitro-phenyl)-dipropyl-amine
    • SCHEMBL6395129
    • Inchi: 1S/C12H17N3O4/c1-3-7-13(8-4-2)11-6-5-10(14(16)17)9-12(11)15(18)19/h5-6,9H,3-4,7-8H2,1-2H3
    • InChI Key: OFXCRXLTJJLOIB-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=CC=1N(CCC)CCC)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 267.12201
  • Monoisotopic Mass: 267.12190603g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 94.9Ų

Experimental Properties

  • PSA: 89.52
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